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Compound of Interest

Compound Name: 2-Cyanoimino-1,3-thiazolidine

Cat. No.: B1274029

This guide provides critical safety and logistical information for the handling and disposal of 2-
Cyanoimino-1,3-thiazolidine, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety protocols.

Hazard Summary: 2-Cyanoimino-1,3-thiazolidine is classified as a hazardous substance. It is
known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335)[1]. Ingestion may also be harmful.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on
a thorough risk assessment of the specific laboratory procedures to be performed.
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Protection Type

Specific Recommendations Standards

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with
OSHA 29 CFR 1910.133 or EU

side protection. A face shield
EN166[1][2]

may be necessary where

splash hazards are greater.

Hand Protection

Chemically resistant gloves.
The specific glove material

should be selected based on
chemical resistance and the

duration of use.

Skin and Body Protection

At a minimum, a laboratory
coat and close-toed footwear
are required. Additional
protective clothing should be
selected based on the

potential for skin contact.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to avoid breathing dust, fumes,
or vapors[1]. Respirators
should be used as a last line of
defense when engineering

controls are insufficient.

Experimental Protocols: Handling and Disposal

Workflow

Handling Procedure:

o Preparation: Before handling, ensure that a designated work area, preferably a chemical

fume hood, is clean and uncluttered. Verify that an eyewash station and safety shower are

readily accessible[2].
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» Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

» Weighing and Transfer: Handle the solid material carefully to minimize dust generation. Use
appropriate tools (e.g., spatula, weigh paper) for transfers.

e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical
attention[1].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention[1].

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if the person feels unwell[1].

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention[1].

o Post-Handling: Thoroughly wash hands and forearms after handling the chemical. Clean the
work area and any equipment used.

Disposal Plan:

o Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR 261.3
and any state or local regulations[1].

» Containerization: Place all waste material, including any contaminated disposables (e.g.,
gloves, weigh paper), into a suitable, clearly labeled, and sealed waste container. Do not
reuse the original container for other purposesl[1].

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.
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» Disposal: Dispose of the contents and the container through an approved waste disposal
plant, following all federal, state, and local regulations[1].

Workflow Diagram
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Caption: Workflow for Safe Handling and Disposal of 2-Cyanoimino-1,3-thiazolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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